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Introduction

Disialyllacto-N-tetraose (DSLNT) is a complex oligosaccharide found in human milk. As a
prominent member of the human milk oligosaccharides (HMOs), DSLNT is not merely a
nutritional component but a bioactive molecule with significant physiological functions,
particularly in infants. Emerging research has highlighted its potent therapeutic potential,
primarily in the prevention of necrotizing enterocolitis (NEC), immunomodulation, and antiviral
applications. This technical guide provides an in-depth exploration of the molecular
mechanisms underpinning the biological activities of DSLNT, supported by quantitative data,
detailed experimental protocols, and visual representations of key pathways and workflows.

Core Mechanisms of Action

The biological functions of disialyllacto-N-tetraose are multifaceted, stemming from its unique
structure, which includes an atypical Neu5Aca2—-6GIcNAc motif. The primary mechanisms of
action identified to date include the direct modulation of intestinal epithelial cell signaling,
interaction with immune cell receptors, and interference with pathogen binding.

Protection Against Necrotizing Enterocolitis (NEC)

One of the most well-documented activities of DSLNT is its protective effect against NEC, a
devastating inflammatory bowel disease affecting premature infants.
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In a neonatal rat model of NEC, supplementation with pooled human milk oligosaccharides,
and specifically DSLNT, demonstrated a significant reduction in disease severity and mortality.
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Data extracted from Jantscher-Krenn E, et al. Gut. 2012.[1]

Recent studies have elucidated a key mechanism by which DSLNT protects the intestinal
barrier integrity. It has been shown to counteract the damaging effects of mast cell chymase, an
enzyme implicated in the pathogenesis of inflammatory bowel disease, by stabilizing the
Zonula occludens-1 (ZO-1)/Focal Adhesion Kinase (FAK)/p38 signaling pathway in intestinal
epithelial cells.[2]

Mast cell chymase-induced disruption of the intestinal barrier leads to the downregulation of the
tight junction protein ZO-1 and the signaling molecules FAK and p38. DSLNT treatment has
been shown to rescue the expression of these proteins, thereby preserving the integrity of the
intestinal epithelium.[2]
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DSLNT's protective effect on the ZO-1/FAK/p38 pathway.

Immunomodulation through Siglec Interaction

DSLNT, with its terminal sialic acid residues, is a natural ligand for Sialic acid-binding
immunoglobulin-type lectins (Siglecs). These receptors are primarily expressed on immune
cells and are crucial regulators of immune responses.

The atypical NeuS5Aca2—-6GIcNAc motif present in DSLNT is recognized with high specificity by
certain Siglecs, such as Siglec-15.[3] This interaction can modulate immune cell signaling,
although the precise downstream consequences are still an active area of investigation. It is
hypothesized that this binding can lead to the dampening of inflammatory responses.
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Interaction of DSLNT with Siglec-15 on an immune cell.

Antiviral Activity

Sialylated oligosaccharides, including DSLNT, can act as decoy receptors for viruses that utilize
sialic acid for host cell entry, such as the influenza virus. By mimicking the host cell surface
receptors, DSLNT can competitively inhibit viral attachment, thereby neutralizing the virus and
preventing infection. While the specific IC50 values for DSLNT against various influenza strains
are not yet widely published, the general mechanism is well-established for other sialylated
HMOs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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